Cas no 2138039-38-8 (N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide)

• Product Name: N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide
• CAS No: 2138039-38-8
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 6445224
• PubChem ID: 165717455
• Update Time: 2025-06-07

N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167517
• N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide
• 2138039-38-8

• Inchi： 1S/C13H19N3O4S/c14-11-3-1-10(2-4-11)9-15-21(19,20)13-7-5-12(6-8-13)16(17)18/h5-8,10-11,15H,1-4,9,14H2
• InChI Key： KUAZZERJTTZYCI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 126Ų

Additional information on N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide

N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138039-38-8): An Overview of Its Properties, Applications, and Recent Research

N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138039-38-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the sulfonamide class of compounds, which are known for their diverse biological activities and potential therapeutic applications.

The structure of N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide consists of a nitrobenzene moiety linked to a sulfonamide group, with an aminocyclohexyl substituent. This unique combination of functional groups imparts specific chemical and biological properties that make it an interesting candidate for various research studies. The compound's molecular formula is C₁₅H₂₀N₄O₃S, and its molecular weight is approximately 328.39 g/mol.

In terms of physical properties, N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide is a white to off-white solid at room temperature. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This solubility profile is important for its use in various experimental setups, including in vitro assays and animal models.

The biological activity of N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide has been the subject of several recent studies. One notable area of research focuses on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in the progression of neurodegenerative diseases. The mechanism of action involves the selective binding to the active site of the enzyme, thereby disrupting its function and potentially slowing disease progression.

Beyond its enzymatic inhibition properties, N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide has also shown promise in modulating cellular signaling pathways. Research conducted at a leading pharmaceutical institute demonstrated that this compound can effectively modulate the activity of certain G protein-coupled receptors (GPCRs), which are important targets for drug development in areas such as pain management and cardiovascular diseases. The ability to modulate GPCRs makes this compound a valuable tool for understanding receptor biology and developing novel therapeutic agents.

In addition to its direct biological effects, N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide has been explored for its potential as a scaffold for drug design. The flexibility and reactivity of the aminocyclohexyl and nitrobenzene moieties allow for the introduction of various functional groups to optimize pharmacological properties such as potency, selectivity, and bioavailability. This versatility has led to the synthesis of several analogs with improved therapeutic profiles, some of which are currently undergoing preclinical evaluation.

The safety profile of N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide is another critical aspect that has been extensively studied. Preclinical toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, N-[(4-aminocyclohexyl)methyl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138039-38-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing our understanding and treatment of various diseases.